2-(Dimethylamino)-4-hydroxybenzonitrile

• Molecular Formula: C9H10N2O
• Molecular Weight: 162.19 g/mol
• IUPAC Name: 2-(dimethylamino)-4-hydroxybenzonitrile
• InChI: InChI=1S/C9H10N2O/c1-11(2)9-5-8(12)4-3-7(9)6-10/h3-5,12H,1-2H3
• InChI Key: BZCMYSYTEPPIJP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=CC(=C1)O)C#N

Description

2-(Dimethylamino)-4-hydroxybenzonitrile is a substituted benzonitrile derivative featuring a dimethylamino (-N(CH₃)₂) group at the 2-position and a hydroxyl (-OH) group at the 4-position. For instance, benzonitrile derivatives with dimethylamino or hydroxy groups are often employed as co-initiators in resin systems due to their electron-donating properties and reactivity in polymerization reactions . The dimethylamino group enhances solubility in polar solvents and may participate in hydrogen bonding, while the nitrile group contributes to stability and electronic effects.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Dimethylamino)-4-hydroxybenzonitrile typically involves the reaction of 4-hydroxybenzonitrile with dimethylamine. The reaction is usually carried out in the presence of a catalyst, such as a base, to facilitate the nucleophilic substitution reaction. The reaction conditions often include elevated temperatures and an inert atmosphere to prevent unwanted side reactions.

Industrial Production Methods

In an industrial setting, the production of 2-(Dimethylamino)-4-hydroxybenzonitrile may involve continuous flow reactors to ensure consistent product quality and yield. The use of advanced catalysts and optimized reaction conditions can enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

2-(Dimethylamino)-4-hydroxybenzonitrile can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a quinone derivative.

Reduction: The nitrile group can be reduced to form an amine.

Substitution: The dimethylamino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst can be used.

Substitution: Nucleophiles such as halides or amines can react with the dimethylamino group under basic conditions.

Major Products Formed

Oxidation: Quinone derivatives.

Reduction: Amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-(Dimethylamino)-4-hydroxybenzonitrile has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a fluorescent probe due to its unique electronic properties.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2-(Dimethylamino)-4-hydroxybenzonitrile involves its interaction with various molecular targets. The dimethylamino group can participate in hydrogen bonding and electrostatic interactions, while the hydroxy group can form hydrogen bonds with biological molecules. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural features, molecular weights, and inferred applications of 2-(Dimethylamino)-4-hydroxybenzonitrile and its analogs:

Compound Name	Substituents/Functional Groups	Molecular Weight (g/mol)	Key Properties/Applications	Evidence ID
2-(Dimethylamino)-4-hydroxybenzonitrile	-N(CH₃)₂ (2-position), -OH (4-position), -CN	~176.2 (estimated)	Resin co-initiator, potential H-bond donor	Inferred
4-Chloro-2-[diazenyl]-benzonitrile derivative	-Cl, diazenyl (-N=N-), -CN	~359.8 (exact)	Dye/pigment applications, UV absorption
4-[(4-Hydroxypyrimidin-2-yl)amino]benzonitrile	Pyrimidinyl-amino, -OH, -CN	~226.2	Pharmaceutical intermediate, H-bonding
2-Amino-4-chloro-5-methoxybenzonitrile	-NH₂, -Cl, -OCH₃, -CN	~198.6	Drug synthesis intermediate
Ethyl 4-(dimethylamino) benzoate	-N(CH₃)₂, -COOEt	~207.2	High reactivity in resin polymerization

Reactivity and Electronic Effects

• Electron-Donating vs. Withdrawing Groups: The dimethylamino group in 2-(Dimethylamino)-4-hydroxybenzonitrile is strongly electron-donating, enhancing resonance stabilization and reactivity in photopolymerization. The hydroxyl group in the target compound increases polarity and hydrogen-bonding capacity, similar to the pyrimidinyl-amino group in 4-[(4-Hydroxypyrimidin-2-yl)amino]benzonitrile, which may enhance binding to biological targets .
• Polymerization Efficiency: Ethyl 4-(dimethylamino) benzoate () demonstrates higher reactivity in resin systems compared to methacrylate analogs, suggesting that ester groups adjacent to dimethylamino moieties improve free radical generation. By analogy, the nitrile group in 2-(Dimethylamino)-4-hydroxybenzonitrile may offer similar benefits due to its electron-withdrawing nature balancing the donor effects of -N(CH₃)₂ .

Solubility and Stability

• Hydroxy and Dimethylamino Groups: These increase solubility in polar solvents (e.g., water, ethanol) but may reduce thermal stability compared to halogenated analogs like 2-Amino-4-chloro-5-methoxybenzonitrile, where chloro and methoxy groups enhance lipophilicity and stability .

Resin and Polymer Chemistry

• In resin cements, ethyl 4-(dimethylamino) benzoate outperforms 2-(dimethylamino) ethyl methacrylate in degree of conversion, highlighting the importance of substituent positioning and functional groups (ester vs. methacrylate) . This suggests that 2-(Dimethylamino)-4-hydroxybenzonitrile, with its nitrile group, could exhibit intermediate reactivity, though experimental validation is needed.

Pharmaceutical Potential

• Pyrimidinyl-amino analogs () are noted for their hydrogen-bonding capabilities, a trait shared with the hydroxyl group in the target compound. Such properties are critical in drug design for target binding .

Industrial Dyes

• Diazenyl-containing benzonitriles () are likely used in dyes due to their strong absorption spectra.